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Introduction

11-O-Methylpseurotin A is a fungal secondary metabolite belonging to the pseurotin family of
natural products, characterized by a distinctive spirocyclic y-lactam core. First isolated from
fungi of the Aspergillus genus, this compound has attracted scientific interest due to its specific
biological activity. This technical guide provides a comprehensive overview of the known
biological effects of 11-O-Methylpseurotin A, with a focus on its primary mechanism of action,
relevant signaling pathways, and detailed experimental protocols for its evaluation. The
information is intended to serve as a foundational resource for researchers investigating its
therapeutic potential.

Biological Activity of 11-O-Methylpseurotin A

The primary and most distinctly reported biological activity of 11-O-Methylpseurotin A is its
selective inhibition of a Saccharomyces cerevisiae (budding yeast) strain harboring a deletion
of the HOF1 gene (hof1A)[1][2]. Hof1l (Homolog of Fifteen) is a crucial protein involved in the
regulation of mitosis and cytokinesis, the final stage of cell division[1]. This specific activity
points towards a potential mechanism of action centered on cell cycle control.
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In contrast to its specific in vitro activity in yeast, preliminary in vivo screenings have shown 11-
O-Methylpseurotin A to be inactive in a larval zebrafish model designed to assess antiseizure
activity[1]. Comprehensive data regarding a broad-spectrum antifungal or cytotoxic activity
profile is not extensively documented in peer-reviewed literature, which distinguishes it from
some of its more studied parent compounds like Pseurotin A[2]. While related pseurotins have
demonstrated anti-inflammatory and anti-cancer properties, these have not yet been
substantively reported for 11-O-Methylpseurotin A.

Quantitative Data Presentation

Publicly available quantitative data, such as Minimum Inhibitory Concentration (MIC) or half-
maximal inhibitory concentration (IC50) values for the activity of 11-O-Methylpseurotin A
against the Saccharomyces cerevisiae hoflA strain, are limited in the current literature. The
primary reports characterize the activity as "selective inhibition" without providing specific
potency metrics.
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Signaling Pathways
The Hofl-Mediated Cytokinesis Pathway in S. cerevisiae

The most well-defined pathway associated with 11-O-Methylpseurotin A's activity is the Hof1-
mediated regulation of cytokinesis in budding yeast. Hofl is an F-BAR domain-containing
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protein that plays a pivotal role in coordinating the contraction of the actomyosin ring with the
formation of the primary septum, which ultimately divides the mother and daughter cells.

Hofl's function involves a complex interplay with several other key proteins at the bud neck:

e Septins: A family of GTP-binding proteins that form a ring at the bud neck and serve as a
scaffold for many proteins involved in cytokinesis. Hofl localization to the bud neck is
dependent on septins.

e Myol: The type-ll myosin heavy chain, a core component of the contractile actomyosin ring.

e Chs2 (Chitin Synthase 2): The enzyme responsible for synthesizing the primary septum.
Hof1 is thought to help couple actomyosin ring constriction to the activity of Chs2.

The selective lethality of 11-O-Methylpseurotin A in a hoflA strain suggests that the
compound may target a parallel or redundant pathway that becomes essential for survival
when Hofl is absent. In the absence of Hofl, the cell becomes hypersensitive to the inhibitory
effects of the compound on this alternative pathway, leading to failed cytokinesis and cell
death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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